Cas no 33805-57-1 (3-\u200bHydroxy-\u200b(3α,\u200b5β)\u200b-androst-\u200b1-\u200ben-\u200b17-\u200bone)
3-\u200bHydroxy-\u200b(3α,\u200b5β)\u200b-androst-\u200b1-\u200ben-\u200b17-\u200bone Chemical and Physical Properties
Names and Identifiers
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- Androst-1-en-17-one, 3-hydroxy-, (3a,5b)-
- 5-β-Androst-1-en-3-α-ol-17-one
- Androst-1-en-17-one, 3-hydroxy-, (3α,5β)-
- 3-?Hydroxy-?(3α,?5β)?-androst-?1-?en-?17-?one
- 5β-Androst-1-en-3α-ol-17-one
- 3-\u200bHydroxy-\u200b(3α,\u200b5β)\u200b-androst-\u200b1-\u200ben-\u200b17-\u200bone
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- Inchi: 1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h7,9,12-16,20H,3-6,8,10-11H2,1-2H3/t12-,13-,14+,15+,16+,18+,19+/m1/s1
- InChI Key: DYMROBVXGSLPAY-BNSUEQOYSA-N
- SMILES: C[C@]12C=C[C@@H](O)C[C@@]1([H])CC[C@@]1([H])[C@]3([H])CCC(=O)[C@@]3(C)CC[C@]21[H]
3-\u200bHydroxy-\u200b(3α,\u200b5β)\u200b-androst-\u200b1-\u200ben-\u200b17-\u200bone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H468910-1mg |
3-\u200bHydroxy-\u200b(3α,\u200b5β)\u200b-androst-\u200b1-\u200ben-\u200b17-\u200bone |
33805-57-1 | 1mg |
$ 195.00 | 2022-06-04 | ||
| TRC | H468910-5mg |
3-\u200bHydroxy-\u200b(3α,\u200b5β)\u200b-androst-\u200b1-\u200ben-\u200b17-\u200bone |
33805-57-1 | 5mg |
$ 865.00 | 2022-06-04 | ||
| TRC | H468910-10mg |
3-\u200bHydroxy-\u200b(3α,\u200b5β)\u200b-androst-\u200b1-\u200ben-\u200b17-\u200bone |
33805-57-1 | 10mg |
$ 1515.00 | 2022-06-04 |
3-\u200bHydroxy-\u200b(3α,\u200b5β)\u200b-androst-\u200b1-\u200ben-\u200b17-\u200bone Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 3-\u200bHydroxy-\u200b(3α,\u200b5β)\u200b-androst-\u200b1-\u200ben-\u200b17-\u200bone
3-Hydroxy-(3α,5β)-Androst-1-en-17-one: A Comprehensive Overview
3-Hydroxy-(3α,5β)-Androst-1-en-17-one (CAS No. 33805-57-1) is a steroidal compound that has garnered significant attention in recent scientific research due to its unique structural properties and potential biological activities. This compound belongs to the class of androstane derivatives, which are known for their role in various physiological processes, including hormone synthesis and regulation. The CAS No. 33805-57-1 identifier uniquely distinguishes this compound within the chemical database, ensuring accurate referencing in scientific literature and regulatory documents.
The molecular structure of 3-Hydroxy-(3α,5β)-Androst-1-en-17-one is characterized by a steroidal backbone with a hydroxyl group (-OH) at the 3-position and a double bond between carbons 1 and 2 of the A-ring. The stereochemistry at the 3α and 5β positions plays a crucial role in determining its pharmacological properties. Recent studies have highlighted the importance of this compound in understanding the relationship between steroidal structure and biological activity, particularly in the context of hormone metabolism and receptor interactions.
One of the most intriguing aspects of CAS No. 33805-57-1 is its potential as a precursor or intermediate in the synthesis of bioactive steroids. Researchers have explored its role in pathways leading to the production of hormones such as testosterone and estradiol, which are critical for reproductive health and endocrine function. Moreover, advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for large-scale studies and applications.
Recent breakthroughs in computational chemistry have also shed light on the molecular interactions of 3-Hydroxy-(3α,5β)-Androst-1-en-17-one with various biological targets. For instance, molecular docking studies have revealed potential binding affinities with steroid hormone receptors, suggesting its role in modulating cellular responses. These findings underscore the importance of further experimental validation to confirm these theoretical predictions and explore therapeutic implications.
In addition to its pharmacological relevance, CAS No. 33805-57-1 has been implicated in several pathological conditions, including endocrine disorders and certain types of cancers. Emerging evidence suggests that this compound may influence tumor growth by modulating hormone-dependent signaling pathways. Clinical trials are currently underway to assess its efficacy as a potential therapeutic agent in hormone-sensitive malignancies.
The synthesis and characterization of 3-Hydroxy-(3α,5β)-Androst-1-en-17-one have also been optimized using green chemistry principles, reducing environmental impact while maintaining high yields. This approach aligns with global efforts to promote sustainable practices in pharmaceutical manufacturing.
In conclusion, CAS No. 33805-57-1, or 3-Hydroxy-(3α,5β)-Androst-1-en-17-one, represents a promising area of research with diverse applications across pharmacology, endocrinology, and oncology. As scientific understanding continues to evolve, this compound is expected to play an increasingly significant role in both basic research and clinical practice.
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